Cas no 53958-47-7 (Heptakis-(6-azido-6-deoxy)-β-cyclodextrin)

Heptakis-(6-azido-6-deoxy)-β-cyclodextrin is a chemically modified cyclodextrin derivative featuring seven azido groups at the primary hydroxyl positions of the β-cyclodextrin scaffold. This functionalization enhances its utility in click chemistry applications, particularly Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), enabling efficient conjugation with alkyne-bearing molecules. The azido groups provide precise control over derivatization, making it valuable for drug delivery, supramolecular chemistry, and material science. Its water solubility and cavity structure retain the host-guest properties of native β-cyclodextrin, allowing simultaneous molecular encapsulation and targeted functionalization. This compound is particularly useful in bioconjugation, polymer modification, and the development of advanced functional materials.
Heptakis-(6-azido-6-deoxy)-β-cyclodextrin structure
53958-47-7 structure
Product Name:Heptakis-(6-azido-6-deoxy)-β-cyclodextrin
CAS No:53958-47-7
MF:C42H63N21O28
MW:1310.07352757454
CID:939392
PubChem ID:6409651
Update Time:2025-05-23

Heptakis-(6-azido-6-deoxy)-β-cyclodextrin Chemical and Physical Properties

Names and Identifiers

    • heptakis-6-azido-6-deoxy-beta-cyclodextrin,1:1 dmf complex
    • heptakis(6-deoxy-6-azido)β-CD
    • HEPTAKIS-6-AZIDO-6-DEOXY-BETA-CYCLODEXTRIN, 1:1 DMF COMPLEX, 95
    • (1S,3R,6S,8S,11S,13R,16S,18R,21S,23R,26S,28R,31S,33R)-5,10,15,20,25,30,35-Heptakis(azidomethyl)-2,4,
    • Heptakis-(6-azido-6-deoxy)-β-cyclodextrin
    • (1S,3R,6S,8S,11S,13R,16S,18R,21S,23R,26S,28R,31S,33R)-5,10,15,20,25,30,35-Heptakis(azidomethyl)-2,4,7,9,12,14,17,19,22,24,27,29,32,34-tetradecaoxaoctacyclo[31.2.2.23,6.28,11.213,16.218,21.223,26.228,31]nonatetracontane-36,37,38,39,40,41,42,43,44,45,46,47,48,49-tetradecol
    • (1S,3R,6S,8R,11S,13S,16S,18R,21S,23R,26S,28R,31S,33R)-5,10,15,20,25,30,35-heptakis(azidomethyl)-2,4,7,9,12,14,17,19,22,24,27,29,32,34-tetradecaoxaoctacyclo[31.2.2.23,6.28,11.213,16.218,21.223,26.228,31]nonatetracontane-36,37,38,39,40,41,42,43,44,45,46,47,48,49-tetradecol
    • 53958-47-7
    • Inchi: 1S/C42H63N21O28/c43-57-50-1-8-29-15(64)22(71)36(78-8)86-30-9(2-51-58-44)80-38(24(73)17(30)66)88-32-11(4-53-60-46)82-40(26(75)19(32)68)90-34-13(6-55-62-48)84-42(28(77)21(34)70)91-35-14(7-56-63-49)83-41(27(76)20(35)69)89-33-12(5-54-61-47)81-39(25(74)18(33)67)87-31-10(3-52-59-45)79-37(85-29)23(72)16(31)65/h8-42,64-77H,1-7H2/t8?,9?,10?,11?,12?,13?,14?,15?,16?,17?,18?,19?,20?,21?,22?,23?,24?,25?,26?,27?,28?,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42+/m1/s1
    • InChI Key: OLPQEMQLAVINTB-PVYQGTNRSA-N
    • SMILES: O1[C@@H]2C(C([C@@H](C(CN=[N+]=[N-])O2)O[C@H]2C(C([C@@H](C(CN=[N+]=[N-])O2)O[C@@H]2C(C([C@@H](C(CN=[N+]=[N-])O2)O[C@@H]2C(C([C@@H](C(CN=[N+]=[N-])O2)O[C@@H]2C(C([C@@H](C(CN=[N+]=[N-])O2)O[C@@H]2C(C([C@@H](C(CN=[N+]=[N-])O2)O[C@@H]2C(C([C@H]1C(CN=[N+]=[N-])O2)O)O)O)O)O)O)O)O)O)O)O)O)O)O

Computed Properties

  • Exact Mass: 1309.4151404g/mol
  • Monoisotopic Mass: 1309.4151404g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 14
  • Hydrogen Bond Acceptor Count: 42
  • Heavy Atom Count: 91
  • Rotatable Bond Count: 14
  • Complexity: 2290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 21
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 513
  • XLogP3: -3.9

Experimental Properties

  • Density: 1.3700 (rough estimate)
  • Melting Point: 240°C
  • Boiling Point: 944.25°C (rough estimate)
  • Refractive Index: 1.6200 (estimate)
  • Solubility: Soluble in DMF, DMSO.Insoluble in water, methanol, chloroform.

Heptakis-(6-azido-6-deoxy)-β-cyclodextrin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X78125-250mg
Heptakis-(6-azido-6-deoxy)-β-cyclodextrin
53958-47-7 ≥99%
250mg
¥1928.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X78125-100mg
Heptakis-(6-azido-6-deoxy)-β-cyclodextrin
53958-47-7 ≥99%
100mg
¥898.0 2023-09-05
TRC
H281138-50mg
Heptakis-(6-azido-6-deoxy)-β-cyclodextrin
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50mg
$ 65.00 2023-02-02
TRC
H281138-100mg
Heptakis-(6-azido-6-deoxy)-β-cyclodextrin
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100mg
$ 115.00 2023-02-02
TRC
H281138-250mg
Heptakis-(6-azido-6-deoxy)-β-cyclodextrin
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250mg
$ 220.00 2023-02-02
TRC
H281138-500mg
Heptakis-(6-azido-6-deoxy)-β-cyclodextrin
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500mg
$ 310.00 2023-02-02
Biosynth
OA44670-1 g
Heptakis-(6-azido-6-deoxy)-b-cyclodextrin
53958-47-7
1g
$444.68 2023-01-03
Biosynth
OA44670-2 g
Heptakis-(6-azido-6-deoxy)-b-cyclodextrin
53958-47-7
2g
$635.26 2023-01-03
Biosynth
OA44670-5 g
Heptakis-(6-azido-6-deoxy)-b-cyclodextrin
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5g
$1,111.70 2023-01-03
Biosynth
OA44670-10 g
Heptakis-(6-azido-6-deoxy)-b-cyclodextrin
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10g
$1,842.30 2023-01-03

Additional information on Heptakis-(6-azido-6-deoxy)-β-cyclodextrin

Comprehensive Overview of Heptakis-(6-azido-6-deoxy)-β-cyclodextrin (CAS No. 53958-47-7)

Heptakis-(6-azido-6-deoxy)-β-cyclodextrin (CAS No. 53958-47-7) is a chemically modified derivative of β-cyclodextrin, a cyclic oligosaccharide composed of seven glucose units. This compound is widely recognized for its unique molecular structure, which features azido groups at the 6-position of each glucose unit. The introduction of these azido functional groups significantly enhances its reactivity, making it a versatile building block in click chemistry, bioconjugation, and drug delivery systems. Researchers and industries are increasingly interested in this compound due to its potential applications in nanotechnology, pharmaceutical formulations, and material science.

The growing demand for functionalized cyclodextrins like Heptakis-(6-azido-6-deoxy)-β-cyclodextrin is driven by their ability to form inclusion complexes with hydrophobic molecules. This property is particularly valuable in drug solubility enhancement, a critical challenge in modern pharmaceutical development. Recent studies highlight its role in improving the bioavailability of poorly water-soluble drugs, a topic frequently searched by professionals in drug formulation and preclinical research. Additionally, its azido groups enable efficient conjugation with alkyne-bearing molecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of bioorthogonal chemistry.

In the context of nanomedicine, Heptakis-(6-azido-6-deoxy)-β-cyclodextrin has garnered attention for its potential in designing targeted drug delivery systems. Its ability to encapsulate therapeutic agents and release them in a controlled manner aligns with the current focus on personalized medicine and smart therapeutics. Searches related to cyclodextrin-based nanocarriers and stimuli-responsive drug release reflect the compound's relevance in cutting-edge research. Furthermore, its compatibility with biodegradable polymers opens avenues for developing sustainable biomedical materials.

Beyond pharmaceuticals, this modified cyclodextrin finds applications in analytical chemistry and sensor development. Its host-guest interaction capabilities are exploited in chromatography and electrochemical sensing, addressing the need for high-selectivity detection methods. The compound's role in environmental monitoring, such as pollutant detection, is another area of interest, as evidenced by rising searches for cyclodextrin-based sensors and green chemistry solutions.

From a synthetic perspective, the preparation of Heptakis-(6-azido-6-deoxy)-β-cyclodextrin involves selective functionalization of the primary hydroxyl groups, a process optimized for high yield and purity. This aligns with the industry's emphasis on scalable synthesis and process optimization, key terms frequently queried by chemical engineers and process chemists. The compound's stability under physiological conditions further underscores its suitability for in vivo applications, a critical consideration for translational research.

In summary, Heptakis-(6-azido-6-deoxy)-β-cyclodextrin (CAS No. 53958-47-7) represents a multifaceted tool in modern science, bridging gaps between chemistry, biology, and materials engineering. Its adaptability to diverse applications—from drug delivery to sensing technologies—positions it as a compound of enduring significance in both academic and industrial settings. As research continues to uncover new functionalities, its role in advancing sustainable and innovative solutions is expected to expand further.

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